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5-Chloronicotinoyl chloride (CAS No. 85320-79-2) is a highly reactive acyl chloride that
serves as a versatile intermediate in organic synthesis. Its utility stems from the presence of
both a reactive acyl chloride group and a chlorinated pyridine ring. This dual functionality allows
for its incorporation into a wide array of molecular architectures, making it a valuable precursor
for novel therapeutic agents and other complex organic molecules. The electron-withdrawing
nature of the chlorine atom and the nitrogen in the pyridine ring enhances the electrophilicity of
the carbonyl carbon, making it highly susceptible to nucleophilic attack. This reactivity is
harnessed in the formation of amides and esters, which are fundamental linkages in many
biologically active compounds. In fact, chlorine-containing compounds are prevalent in
pharmaceuticals, with over 250 FDA-approved chlorinated drugs on the market, highlighting
the importance of intermediates like 5-Chloronicotinoyl chloride in drug discovery.[1][2]

Navigating the Commercial Supplier Landscape

Selecting the right supplier for 5-Chloronicotinoyl chloride is a critical decision that can
impact the quality, reproducibility, and timeline of a research project. The following table
provides a comparative analysis of several key commercial suppliers.
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Supplier

Purity

Available
Quantities

Key
Considerations for
Researchers

Sigma-Aldrich (Merck)

Information not readily
available for 5-
Chloronicotinoyl
chloride (CAS 85320-
79-2)

Check website for

availability

While a major supplier
for many chemicals,
specific details for this
CAS number were not
prominent in search
results. Researchers
should directly consult

their catalog.

TCI (Tokyo Chemical
Industry)

>98.0%

59, 259

Known for high-purity
reagents and
comprehensive
analytical data,
making them a
reliable choice for
applications sensitive

to impurities.

Alfa Aesar (Thermo

Fisher Scientific)

98%

5g, 259, 100g

Offers a range of pack
sizes suitable for both
small-scale research
and larger
development projects.
Detailed product
specifications are

typically available.

Chem-Impex

> 98% (GC)

Not specified

Focuses on providing
intermediates for
pharmaceutical
synthesis and offers a

high purity grade.[3]

Apollo Scientific

97%

5g, 259, 100g

Provides various
quantities with

detailed chemical data
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and safety information

readily accessible.[4]

Technical Deep Dive: From Synthesis to Safe

Handling
Synthesis and Inherent Impurity Profile

A sound understanding of the synthetic route to 5-Chloronicotinoyl chloride is crucial for
anticipating potential impurities. The most common laboratory and industrial synthesis involves
the chlorination of 5-chloronicotinic acid.[5] This is typically achieved using a chlorinating agent
such as thionyl chloride (SOCI2) or oxalyl chloride.

A General Synthetic Approach:

5-Chloronicotinic Acid Chlorination

Thionyl Chloride (SOCI2) or
Oxalyl Chloride

SleicatieIchioite CO, CO, HCI (if oxalyl chioride is used)

__G_e_ngr_at_e§_> HCI, SOz (if SOCI2 is used) or 7

Click to download full resolution via product page
Caption: General synthesis of 5-Chloronicotinoyl chloride.

Expert Insight: The choice of chlorinating agent can influence the impurity profile. For instance,
using thionyl chloride may result in sulfur-containing impurities. It is imperative to obtain and
review the Certificate of Analysis (CoA) from the supplier to understand the purity and the
analytical methods used for its determination.

A Validated Protocol for Amide Bond Formation

The acylation of amines with 5-Chloronicotinoyl chloride is a cornerstone reaction in the
synthesis of many pharmaceutical candidates. The following protocol provides a robust and
reproducible method.
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Experimental Workflow for Amide Synthesis:
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Caption: Step-by-step workflow for amide synthesis.
Methodology:

e Reaction Setup: In a flame-dried flask under a nitrogen atmosphere, dissolve the amine (1.0
equivalent) and triethylamine (1.2 equivalents) in anhydrous dichloromethane (DCM). Cool
the mixture to 0 °C.

o Causality: Anhydrous conditions are critical to prevent hydrolysis of the acyl chloride.
Triethylamine acts as a base to neutralize the hydrochloric acid byproduct, driving the
reaction to completion. Cooling mitigates the initial exotherm.

e Acylation: Slowly add a solution of 5-Chloronicotinoyl chloride (1.1 equivalents) in
anhydrous DCM to the reaction mixture.

o Causality: Dropwise addition maintains temperature control and minimizes side reactions.
A slight excess of the acyl chloride ensures full conversion of the amine.

» Reaction Monitoring: Allow the reaction to warm to room temperature and monitor its
progress by Thin Layer Chromatography (TLC).

o Trustworthiness: TLC is a rapid and effective method to confirm the consumption of the
starting material, providing a reliable indicator of reaction completion.

» Work-up and Purification: Upon completion, quench the reaction with water. Separate the
organic layer, wash with brine, dry over anhydrous sodium sulfate, and concentrate under
reduced pressure. The crude product is then purified by flash column chromatography.

o Causality: The aqueous work-up removes water-soluble salts and byproducts. Column
chromatography is a standard and robust technique for isolating the desired amide in high

purity.

Mandatory Safety and Handling Protocols

5-Chloronicotinoyl chloride is a corrosive and moisture-sensitive solid.[6][7] It reacts violently
with water and can cause severe skin burns and eye damage.[7][8] Inhalation can also be
harmful.[7]
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Essential Safety Precautions:

e Engineering Controls: Always handle 5-Chloronicotinoyl chloride in a certified chemical
fume hood to avoid inhalation of dust or vapors.[8] Eyewash stations and safety showers
must be readily accessible.[8]

o Personal Protective Equipment (PPE): Wear appropriate PPE, including a lab coat,
chemical-resistant gloves (such as nitrile rubber), and chemical safety goggles or a face
shield.[6]

» Handling: Avoid contact with skin, eyes, and clothing.[9] Do not breathe dust.[7] Prevent
contact with water or moisture.[6][9] Store in a tightly closed container in a dry, cool, and
well-ventilated area under an inert atmosphere.[6][9]

e First Aid: In case of skin contact, immediately wash off with plenty of water for at least 15
minutes.[6] For eye contact, rinse immediately with plenty of water for at least 15 minutes
and seek immediate medical attention.[6] If inhaled, move to fresh air.[6] If swallowed, rinse
mouth and do NOT induce vomiting; seek immediate medical attention.[6][9]

Conclusion

The judicious selection and handling of 5-Chloronicotinoyl chloride are paramount for the
synthesis of novel chemical entities. By partnering with reputable suppliers, meticulously
evaluating the provided analytical data, and adhering to rigorous experimental and safety
protocols, researchers can confidently and safely leverage the synthetic potential of this
valuable building block. This guide serves as a foundational resource to empower scientists in
making informed decisions and executing their research with the highest degree of technical
proficiency and safety.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Synthetic approaches and pharmaceutical applications of chloro-containing molecules for
drug discovery: A critical review - PubMed [pubmed.ncbi.nim.nih.gov]

2. Synthetic approaches and pharmaceutical applications of chloro-containing molecules for
drug discovery: A critical review - PMC [pmc.ncbi.nim.nih.gov]

. chemimpex.com [chemimpex.com]

. 49609-84-9 Cas No. | 2-Chloronicotinoyl chloride | Apollo [store.apolloscientific.co.uk]
. 5-Chloronicotinic acid synthesis - chemicalbook [chemicalbook.com]

. fishersci.fr [fishersci.fr]

. WERCS Studio - Application Error [assets.thermofisher.com]

. fishersci.com [fishersci.com]

© 00 N o o A~ W

. tcichemicals.com [tcichemicals.com]

To cite this document: BenchChem. [The Strategic Importance of 5-Chloronicotinoyl Chloride
in Modern Synthesis]. BenchChem, [2026]. [Online PDF]. Available at:

© 2026 BenchChem. All rights reserved. 7/8 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/2-Chloronicotinoyl-chloride
https://pubmed.ncbi.nlm.nih.gov/30995567/
https://commonchemistry.cas.org/detail?cas_rn=49609-84-9
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC7111421/
https://pubmed.ncbi.nlm.nih.gov/28425783/
https://www.accelachem.com/goods/cas-49609-84-9.html
https://www.benchchem.com/product/b1323503?utm_src=pdf-custom-synthesis#bc-rfq
https://pubmed.ncbi.nlm.nih.gov/30995567/
https://pubmed.ncbi.nlm.nih.gov/30995567/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7111421/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7111421/
https://www.chemimpex.com/products/27696
https://store.apolloscientific.co.uk/product/2-chloronicotinoyl-chloride
https://www.chemicalbook.com/synthesis/5-chloronicotinic-acid.htm
https://www.fishersci.fr/store/msds?partNumber=11438893&countryCode=FR&language=en
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.fishersci.com/store/msds?partNumber=AC395790050&countryCode=US&language=en
https://www.tcichemicals.com/BE/en/sds/C1604_EU_6N.pdf
https://www.benchchem.com/product/b1323503/docs#the-strategic-importance-of-5-chloronicotinoyl-chloride-in-modern-synthesis
https://www.benchchem.com/product/b1323503/docs#the-strategic-importance-of-5-chloronicotinoyl-chloride-in-modern-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1323503?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

[https://www.benchchem.com/product/b1323503/docs#the-strategic-importance-of-5-
chloronicotinoyl-chloride-in-modern-synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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